N-Ethyl Maleimide
N-Ethyl Maleimide
N-ethylmaleimide is a member of the class of maleimides that is the N-ethyl derivative of maleimide. It has a role as an EC 2.1.1.122 [(S)-tetrahydroprotoberberine N-methyltransferase] inhibitor, an EC 2.7.1.1 (hexokinase) inhibitor, an EC 1.3.1.8 [acyl-CoA dehydrogenase (NADP(+))] inhibitor and an anticoronaviral agent. It derives from a maleimide.
A sulfhydryl reagent that is widely used in experimental biochemical studies.
A sulfhydryl reagent that is widely used in experimental biochemical studies.
Brand Name:
Vulcanchem
CAS No.:
128-53-0
VCID:
VC0131517
InChI:
InChI=1S/C6H7NO2/c1-2-7-5(8)3-4-6(7)9/h3-4H,2H2,1H3
SMILES:
CCN1C(=O)C=CC1=O
Molecular Formula:
C6H7NO2
Molecular Weight:
125.13 g/mol
N-Ethyl Maleimide
CAS No.: 128-53-0
Reference Standards
VCID: VC0131517
Molecular Formula: C6H7NO2
Molecular Weight: 125.13 g/mol
CAS No. | 128-53-0 |
---|---|
Product Name | N-Ethyl Maleimide |
Molecular Formula | C6H7NO2 |
Molecular Weight | 125.13 g/mol |
IUPAC Name | 1-ethylpyrrole-2,5-dione |
Standard InChI | InChI=1S/C6H7NO2/c1-2-7-5(8)3-4-6(7)9/h3-4H,2H2,1H3 |
Standard InChIKey | HDFGOPSGAURCEO-UHFFFAOYSA-N |
SMILES | CCN1C(=O)C=CC1=O |
Canonical SMILES | CCN1C(=O)C=CC1=O |
Melting Point | 45.5 °C |
Description | N-ethylmaleimide is a member of the class of maleimides that is the N-ethyl derivative of maleimide. It has a role as an EC 2.1.1.122 [(S)-tetrahydroprotoberberine N-methyltransferase] inhibitor, an EC 2.7.1.1 (hexokinase) inhibitor, an EC 1.3.1.8 [acyl-CoA dehydrogenase (NADP(+))] inhibitor and an anticoronaviral agent. It derives from a maleimide. A sulfhydryl reagent that is widely used in experimental biochemical studies. |
Synonyms | 1-Ethyl-1H-pyrrole-2,5-dione; 1-Ethyl-1H-pyrrole-2,5-dione; Ethylmaleimide; Maleic Acid N-Ethylimide; NEM; NSC 7638; |
PubChem Compound | 4362 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume